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Compound of Interest |

N,N-bis(2-ethylhexyl)-2,2-
Compound Name:

dimethylpropanamide
CAS No.: 215394-03-9
Cat. No.: B3116272

Get Quote

Diethyl malonate and its derivatives represent a cornerstone in synthetic organic chemistry,
particularly within the realm of medicinal chemistry and drug development. The reactivity of the
central methylene group, flanked by two electron-withdrawing ester functionalities, provides a
versatile platform for the construction of a wide array of carbocyclic and heterocyclic structures
that are prevalent in pharmacologically active molecules. This guide will delve into the core
chemical properties, synthesis, and applications of diethyl malonate derivatives, with a
particular focus on their role in the synthesis of barbiturates and other therapeutic agents. We
will explore the fundamental principles that make these compounds invaluable tools for the
modern medicinal chemist.

Physicochemical Properties of Diethyl Malonate

A thorough understanding of the physicochemical properties of the parent compound, diethyl
malonate, is essential for its effective application in synthesis. These properties dictate reaction
conditions, purification strategies, and potential metabolic pathways of its derivatives.
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Property Value

IUPAC Name Diethyl propanedioate
CAS Number 105-53-3

Molecular Formula C7H1204

Molecular Weight 160.17 g/mol
Appearance Colorless liquid

Boiling Point 199.3 °C

Melting Point -50 °C

Solubility in Water 2.08 g/100 mL at 20 °C
Acidity (pKa) ~13

The relatively low pKa of the a-hydrogen is a key feature, allowing for easy deprotonation and
subsequent alkylation or acylation, which is the foundation of malonic ester synthesis.

The Chemical Structure of Diethyl Malonate

The structure of diethyl malonate is characterized by a central methylene group activated by
two adjacent ethyl ester groups. This arrangement is crucial for its reactivity.
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Caption: Workflow of the malonic ester synthesis.

Application in Drug Development: Synthesis of
Barbiturates

A prominent application of diethyl malonate derivatives in medicinal chemistry is the synthesis
of barbiturates, a class of drugs that act as central nervous system depressants.
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The synthesis involves the condensation of a disubstituted diethyl malonate with urea, in the
presence of a strong base like sodium ethoxide. The two substituents on the malonic ester
determine the properties of the resulting barbiturate.

Signaling Pathway of Barbiturates

Barbiturates exert their effects by potentiating the action of the neurotransmitter gamma-
aminobutyric acid (GABA) at the GABA(_A) receptor. This leads to an increased influx of
chloride ions into the neuron, resulting in hyperpolarization and reduced neuronal excitability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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